Cas no 2060032-03-1 (cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine)

• Product Name: cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine
• CAS No: 2060032-03-1
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• MDL: MFCD30502200
• CID: 4635504
• PubChem ID: 132496173
• Update Time: 2025-05-24

cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine Chemical and Physical Properties

Names and Identifiers

• cyano[cyclohexyl(methyl)oxo-lambda6-sulfanylidene]amine
• (cyclohexyl-methyl-oxo-lambda6-sulfanylidene)cyanamide
• N-Cyano-S-cyclohexyl-S-methylsulfoximine
• J3.622.551C
• cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine

• MDL： MFCD30502200
• Inchi： 1S/C8H14N2OS/c1-12(11,10-7-9)8-5-3-2-4-6-8/h8H,2-6H2,1H3
• InChI Key： PMNOLNOAOUCWMO-UHFFFAOYSA-N
• SMILES： S(C)(C1CCCCC1)(=NC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6

Additional information on cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine

CAS No. 2060032-03-1: Cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine

The compound with CAS No. 2060032-03-1, commonly referred to as cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile applications and innovative chemical structure.

Cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine is characterized by its complex molecular architecture, which includes a cyclohexyl group, a methyl substituent, and a sulfanylidene functional group. The presence of the cyano (nitrile) group further enhances its chemical reactivity and potential for use in various synthetic pathways. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, including high-performance polymers and biodegradable plastics.

The synthesis of this compound involves a multi-step process that leverages modern organic synthesis techniques, including nucleophilic substitution, condensation reactions, and catalytic transformations. Researchers have reported improved yields and selectivity when using transition metal catalysts, such as palladium complexes, in the final stages of its preparation. This has made cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine more accessible for large-scale production and industrial applications.

One of the most promising applications of this compound is in the field of drug discovery. Its unique combination of functional groups allows it to act as a scaffold for designing bioactive molecules with potential therapeutic properties. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This has positioned it as a valuable tool in the development of novel pharmacological agents.

In addition to its pharmaceutical applications, cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine has also found use in advanced materials science. Its ability to form stable covalent bonds under mild conditions makes it an ideal candidate for cross-linking polymers and creating hybrid materials with enhanced mechanical and thermal properties. Researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with improved durability and resistance to environmental factors.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Studies have shown that its production process generates minimal waste and can be carried out using renewable energy sources. Furthermore, its biodegradability under controlled conditions makes it a sustainable choice for eco-friendly applications.

In conclusion, cyano[cyclohexyl(methyl)oxo-λ?-sulfanylidene]amine (CAS No. 2060032-03-1) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple industries. Its unique structure, coupled with recent breakthroughs in synthesis and application techniques, ensures that it will remain a focal point for scientific research and industrial innovation for years to come.